Cas no 61777-08-0 (Benzene, (1,1-dimethyl-2-methylenebutyl)-)

• Product name: Benzene, (1,1-dimethyl-2-methylenebutyl)-
• CAS No: 61777-08-0
• MF: C₁₃H₁₈
• MW: 174.28202
• CID: 466520
• PubChem ID: 71392322

Benzene, (1,1-dimethyl-2-methylenebutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1,1-dimethyl-2-methylenebutyl)-
• (2-methyl-3-methylidenepentan-2-yl)benzene
• DTXSID60814140
• 61777-08-0

• Inchi： InChI=1S/C13H18/c1-5-11(2)13(3,4)12-9-7-6-8-10-12/h6-10H,2,5H2,1,3-4H3
• InChI Key： VFDXSKDEWFDBTI-UHFFFAOYSA-N
• SMILES： CCC(=C)C(C)(C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 174.14094
• Monoisotopic Mass: 174.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0